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Compound Name: N-Methylmorpholine hydrochloride

CAS No.: 3651-67-0

Cat. No.: B1228857

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-Methylmorpholine hydrochloride (NMM HCl) is a tertiary amine salt widely utilized in

organic synthesis and pharmaceutical development. Its propensity to absorb moisture from the

atmosphere—its hygroscopic nature—is a critical physicochemical property that influences its

stability, storage, and handling. This technical guide provides an in-depth exploration of the

hygroscopic characteristics of NMM HCl, outlining the underlying mechanisms, methodologies

for its assessment, and best practices for its management in a research and development

setting. While specific quantitative water sorption data for NMM HCl is not widely available in

public literature, this guide furnishes a framework for its experimental determination and

interpretation.

The Physicochemical Basis of Hygroscopicity in N-
Methylmorpholine Hydrochloride
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N-Methylmorpholine hydrochloride is the salt formed from the neutralization of the tertiary

amine N-methylmorpholine with hydrochloric acid. In its solid, crystalline form, it presents as a

white to pale yellow hygroscopic powder.[1] The hygroscopic nature of NMM HCl is

fundamentally linked to its ionic structure. The presence of the protonated morpholinium cation

and the chloride anion creates a polar crystalline lattice with a strong affinity for water

molecules.

Water, a polar molecule, is readily attracted to the charged centers of the salt. The primary

mechanism of water uptake is through the formation of hydrogen bonds between water

molecules and the chloride anions, as well as the N-H group of the protonated morpholine ring.

This interaction with atmospheric moisture can lead to surface adsorption and, at higher

relative humidities, absorption into the bulk of the solid material. Uncontrolled moisture

absorption can lead to physical changes in the powder, such as clumping, and may impact

chemical stability.[2]

Key Physicochemical Properties of N-Methylmorpholine Hydrochloride:

Property Value Source

Molecular Formula C₅H₁₂ClNO [3]

Molecular Weight 137.61 g/mol [3]

Appearance
White to pale yellow

hygroscopic powder
[1]

Melting Point 203-211 °C [2]

Solubility Soluble in water [4]

Experimental Protocols for Assessing
Hygroscopicity
The quantification of the hygroscopic properties of a substance like N-Methylmorpholine
hydrochloride is crucial for establishing appropriate storage and handling conditions. Several

analytical techniques can be employed for this purpose. While specific experimental data for
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NMM HCl is not readily available, the following protocols outline standard methods used for

pharmaceutical salts.

Gravimetric Sorption Analysis (GSA) / Dynamic Vapor
Sorption (DVS)
This is the most common and accurate method for determining the hygroscopicity of a solid

material. It measures the change in mass of a sample as it is exposed to a controlled, stepwise

increase and decrease in relative humidity (RH) at a constant temperature.

Experimental Protocol:

Sample Preparation: A small, accurately weighed sample of N-Methylmorpholine
hydrochloride (typically 5-15 mg) is placed in the sample pan of the DVS instrument.

Drying: The sample is initially dried under a stream of dry nitrogen (0% RH) at a specified

temperature (e.g., 25 °C) until a stable weight is achieved. This initial weight serves as the

dry mass reference.

Sorption Isotherm: The relative humidity is then incrementally increased in steps (e.g., from

0% to 90% RH in 10% RH increments). At each step, the system holds the RH constant until

the sample mass equilibrates (i.e., the rate of weight change is below a set threshold).

Desorption Isotherm: Following the sorption phase, the RH is incrementally decreased in the

same stepwise manner back to 0% RH, again allowing for mass equilibration at each step.

Data Analysis: The change in mass at each RH step is recorded and plotted as a percentage

of the initial dry mass against the relative humidity. This generates a moisture sorption-

desorption isotherm, which provides critical information about the material's interaction with

water vapor.

European Pharmacopoeia (Ph. Eur.) Method
This method provides a classification of a substance's hygroscopic nature based on its weight

gain after storage under a specific high-humidity condition.

Experimental Protocol:
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Sample Preparation: Accurately weigh a sample of N-Methylmorpholine hydrochloride
(approximately 0.1-0.3 grams) into a tared container.

Controlled Humidity Exposure: Place the sample in a desiccator containing a saturated

solution of ammonium chloride, which maintains a relative humidity of approximately 80 ± 2%

RH at a constant temperature (e.g., 25 °C).

Equilibration: Store the sample under these conditions for 24 hours.

Final Weighing: After 24 hours, remove the sample and immediately re-weigh it.

Calculation and Classification: Calculate the percentage weight gain. The hygroscopicity is

then classified based on the following criteria:

Slightly hygroscopic: Increase in weight is less than 2% and equal to or greater than 0.2%.

Hygroscopic: Increase in weight is less than 15% and equal to or greater than 2%.

Very hygroscopic: Increase in weight is equal to or greater than 15%.

Deliquescent: Sufficient water is absorbed to form a liquid.

Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for the characterization of the hygroscopic

nature of a pharmaceutical salt like N-Methylmorpholine hydrochloride.
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A typical experimental workflow for hygroscopicity assessment.
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Data Interpretation and Management
The data obtained from hygroscopicity studies are crucial for the lifecycle management of N-
Methylmorpholine hydrochloride in a pharmaceutical context.

Sorption Isotherm: The shape of the sorption isotherm can reveal the mechanism of water

uptake (e.g., monolayer adsorption, multilayer adsorption, bulk absorption, or

deliquescence). Hysteresis, a difference between the sorption and desorption curves, can

indicate changes in the solid-state structure of the material upon hydration.

Critical Relative Humidity (CRH): For highly hygroscopic or deliquescent salts, the isotherm

can help identify the CRH, which is the humidity at which the material begins to rapidly

absorb large amounts of water, potentially leading to deliquescence.

Stability Implications: The amount of water absorbed at various humidity levels can be

correlated with the potential for chemical degradation (e.g., hydrolysis) or physical changes

(e.g., changes in crystal form, particle size, and flow properties).

Given its hygroscopic nature, N-Methylmorpholine hydrochloride should be stored in tightly

sealed containers in a cool, dry, and well-ventilated area to minimize exposure to atmospheric

moisture.[5] For long-term storage or for use in moisture-sensitive applications, storage under

an inert atmosphere (e.g., nitrogen or argon) is recommended.

Conclusion
N-Methylmorpholine hydrochloride is a hygroscopic compound, a property that is intrinsic to

its ionic chemical structure. While specific quantitative data on its water sorption behavior is not

extensively documented in publicly accessible literature, established analytical methods,

particularly Dynamic Vapor Sorption, can be readily applied to characterize this critical attribute.

A thorough understanding and quantification of its hygroscopic nature are paramount for

ensuring the material's quality, stability, and performance throughout the drug development

process. By implementing the experimental and handling protocols outlined in this guide,

researchers and drug development professionals can effectively manage the challenges

associated with the hygroscopicity of N-Methylmorpholine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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